2-[4-(allyloxy)benzoyl]-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 3,4-dihydro-1H-isoquinolin-2-yl-(4-prop-2-enoxyphenyl)methanone
• InChI: InChI=1S/C19H19NO2/c1-2-13-22-18-9-7-16(8-10-18)19(21)20-12-11-15-5-3-4-6-17(15)14-20/h2-10H,1,11-14H2
• InChI Key: PJLWXKYVDCEBHY-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C(=O)N2CCC3=CC=CC=C3C2
• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol

Description

2-[4-(allyloxy)benzoyl]-1,2,3,4-tetrahydroisoquinoline, also known as ABA-THIQ, is a chemical compound that has gained significant attention in the field of scientific research due to its various potential applications. This compound is a derivative of tetrahydroisoquinoline and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-[4-(allyloxy)benzoyl]-1,2,3,4-tetrahydroisoquinoline is not fully understood, but it has been shown to interact with various receptors and enzymes in the body. This compound has been shown to interact with dopamine receptors and can modulate dopamine release. It has also been shown to inhibit the activity of various enzymes, including monoamine oxidase and topoisomerase.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. In neuroscience, this compound has been shown to have neuroprotective effects and can modulate dopamine release. In cancer research, this compound has been shown to have antitumor activity and can inhibit cancer cell proliferation. This compound has also been shown to inhibit the activity of various enzymes, including monoamine oxidase and topoisomerase.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(allyloxy)benzoyl]-1,2,3,4-tetrahydroisoquinoline in lab experiments is its potential as a lead compound for the development of new drugs. This compound has been shown to have various potential applications in drug discovery, including as an antitumor agent and a neuroprotective agent. However, one limitation of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are various future directions for the study of 2-[4-(allyloxy)benzoyl]-1,2,3,4-tetrahydroisoquinoline. One future direction is the development of new drugs based on this compound. This compound has been shown to have various potential applications in drug discovery, and further research could lead to the development of new drugs for the treatment of various diseases. Another future direction is the study of the mechanism of action of this compound. Further research could lead to a better understanding of how this compound interacts with various receptors and enzymes in the body. Additionally, further research could be conducted to explore the potential applications of this compound in other fields, such as agriculture and environmental science.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its various potential applications. This compound can be synthesized using various methods and has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. This compound has been shown to have various biochemical and physiological effects in the body and has been studied as a potential lead compound for the development of new drugs. Further research is needed to explore the potential applications of this compound in various fields and to better understand its mechanism of action.

Scientific Research Applications

2-[4-(allyloxy)benzoyl]-1,2,3,4-tetrahydroisoquinoline has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to have neuroprotective effects and can modulate dopamine release. In cancer research, this compound has been shown to have antitumor activity and can inhibit cancer cell proliferation. In drug discovery, this compound has been studied as a potential lead compound for the development of new drugs.